Cas no 1261902-32-2 (2-(2-Formylphenyl)-5-methylbenzoic acid)

• Product Name: 2-(2-Formylphenyl)-5-methylbenzoic acid
• CAS No: 1261902-32-2
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• MDL: MFCD18319173
• CID: 2762325
• PubChem ID: 53225104
• Update Time: 2025-07-20

2-(2-Formylphenyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Formyl-4-methyl[1,1'-biphenyl]-2-carboxylic acid
• SCHEMBL2563725
• 2-(2-Formylphenyl)-5-methylbenzoic acid, 95%
• 1261902-32-2
• MFCD18319173
• DTXSID90688836
• 2-(2-FORMYLPHENYL)-5-METHYLBENZOIC ACID
• 2-(2-Formylphenyl)-5-methylbenzoic acid

• MDL： MFCD18319173
• Inchi： 1S/C15H12O3/c1-10-6-7-13(14(8-10)15(17)18)12-5-3-2-4-11(12)9-16/h2-9H,1H3,(H,17,18)
• InChI Key： NWPOCIXHAGCYFX-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C=CC=1C1C=CC=CC=1C=O)=O

Computed Properties

• Exact Mass: 240.078644241g/mol
• Monoisotopic Mass: 240.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2-Formylphenyl)-5-methylbenzoic acid

Recent Advances in the Study of 2-(2-Formylphenyl)-5-methylbenzoic acid (CAS: 1261902-32-2)

The compound 2-(2-Formylphenyl)-5-methylbenzoic acid (CAS: 1261902-32-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a key intermediate in drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary medicinal chemistry.

One of the primary areas of interest in recent research has been the synthesis and optimization of 2-(2-Formylphenyl)-5-methylbenzoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, followed by selective oxidation, to achieve the desired product with high efficiency. This advancement is particularly noteworthy as it paves the way for more cost-effective and scalable production methods, which are crucial for further pharmacological evaluation.

In addition to its synthetic utility, 2-(2-Formylphenyl)-5-methylbenzoic acid has been investigated for its biological activities. Recent in vitro studies have demonstrated its potential as an inhibitor of specific inflammatory pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits significant inhibitory effects on the NF-κB pathway, a key regulator of inflammation. These findings suggest its potential application in the development of anti-inflammatory agents, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's role as a building block for more complex pharmaceutical agents has been explored. Researchers have utilized 2-(2-Formylphenyl)-5-methylbenzoic acid as a precursor in the synthesis of novel small-molecule inhibitors targeting protein-protein interactions. A recent publication in ACS Chemical Biology (2024) highlighted its use in the development of inhibitors for the p53-MDM2 interaction, a critical target in cancer therapy. The study demonstrated that derivatives of this compound exhibit enhanced binding affinity and selectivity, offering a promising avenue for anticancer drug discovery.

Despite these promising developments, challenges remain in the clinical translation of 2-(2-Formylphenyl)-5-methylbenzoic acid and its derivatives. Pharmacokinetic studies have indicated that further optimization is needed to improve bioavailability and reduce off-target effects. Ongoing research is focused on structural modifications to enhance its drug-like properties while retaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 2-(2-Formylphenyl)-5-methylbenzoic acid (CAS: 1261902-32-2) represents a versatile and valuable compound in modern drug discovery. Its applications range from anti-inflammatory agents to anticancer therapeutics, underscoring its broad potential. Continued research and development efforts are essential to fully realize its therapeutic benefits and address existing limitations. This compound exemplifies the intersection of chemical synthesis and biological activity, offering exciting opportunities for innovation in the pharmaceutical industry.